Cas no 1803584-54-4 (2-(2-aminoethyl)bicyclo2.2.1heptan-2-ol hydrochloride)

• Product Name: 2-(2-aminoethyl)bicyclo2.2.1heptan-2-ol hydrochloride
• CAS No: 1803584-54-4
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD28954290
• CID: 4616307
• PubChem ID: 119031856
• Update Time: 2025-07-21

2-(2-aminoethyl)bicyclo2.2.1heptan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)bicyclo[2.2.1]heptan-2-ol hydrochloride
• 2-(2-aminoethyl)bicyclo2.2.1heptan-2-ol hydrochloride

• MDL： MFCD28954290
• Inchi： 1S/C9H17NO.ClH/c10-4-3-9(11)6-7-1-2-8(9)5-7;/h7-8,11H,1-6,10H2;1H
• InChI Key： PTERBTGGWDONQR-UHFFFAOYSA-N
• SMILES： C(C1(CC2CCC1C2)O)CN.Cl

Additional information on 2-(2-aminoethyl)bicyclo2.2.1heptan-2-ol hydrochloride

Professional Introduction to 2-(2-aminoethyl)bicyclo2.2.1heptan-2-ol hydrochloride (CAS No. 1803584-54-4)

2-(2-aminoethyl)bicyclo2.2.1heptan-2-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803584-54-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic alcohol derivative, when formulated as its hydrochloride salt, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-(2-aminoethyl)bicyclo2.2.1heptan-2-ol hydrochloride consists of a bicyclic framework with a seven-membered ring system, incorporating an aminoethyl side chain at the 2-position and a hydroxyl group at the 1-position. The presence of both amino and hydroxyl functional groups provides multiple sites for chemical modification and interaction with biological targets. The hydrochloride formulation enhances solubility and stability, facilitating its use in various pharmaceutical formulations.

In recent years, there has been growing interest in bicyclic compounds due to their potential to exhibit improved pharmacokinetic profiles, including enhanced bioavailability and reduced metabolic clearance. The rigid cyclic structure of bicyclo2.2.1heptan-2-ol derivatives often contributes to better binding affinity and selectivity towards biological receptors. This has led to extensive research into such compounds as scaffolds for developing novel therapeutic agents.

One of the most compelling aspects of 2-(2-aminoethyl)bicyclo2.2.1heptan-2-ol hydrochloride is its potential application in the development of small-molecule drugs targeting neurological disorders. Preliminary studies have suggested that the compound may interact with specific neurotransmitter receptors, potentially offering benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The aminoethyl side chain, in particular, is known to facilitate interactions with polar regions of biological targets, enhancing binding efficacy.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of hydrochloride salts like this one with high precision. These tools have been instrumental in identifying lead compounds for further optimization. For instance, virtual screening studies have highlighted the compound's potential as an antagonist for certain ion channels implicated in pain signaling pathways. Such findings underscore the importance of structure-based drug design in modern pharmaceutical research.

The synthesis of bicyclo2.2.1heptan-2-ol derivatives presents unique challenges due to the complexity of their cyclic frameworks. However, recent innovations in synthetic methodologies have made it possible to produce these compounds with high yields and purity. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have been particularly effective in constructing the desired bicyclic core structures efficiently.

From a medicinal chemistry perspective, the hydroxyl group in bicyclo2.2.1heptan-2-ol derivatives offers opportunities for further derivatization through etherification or esterification reactions, allowing for the creation of libraries of analogs with tailored pharmacological properties. Such modifications can fine-tune solubility, metabolic stability, and target specificity, which are critical factors in drug development.

The pharmacological profile of hydrochloride salts is often influenced by their solubility in biological fluids, which is significantly enhanced by the salt form used for formulation. In vitro studies have demonstrated that hydrochloride salts derived from alcohols like this one exhibit good water solubility, making them suitable for parenteral administration if further developed as drugs.

In conclusion, (CAS No.) 1803584-54-4, represents a promising compound with potential applications across multiple therapeutic areas due to its unique structural features and functional groups. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties through structural modifications and formulation advancements.